Cas no 206559-41-3 (3-Bromo-2,4-dichlorotoluene)

• Product Name: 3-Bromo-2,4-dichlorotoluene
• CAS No: 206559-41-3
• MF: C₇H₅BrCl₂
• MW: 239.924599409103
• CID: 253166
• PubChem ID: 2735557
• Update Time: 2025-05-20

3-Bromo-2,4-dichlorotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-dichloro-4-methylbenzene
• 3-BROMO-2,4-DICHLOROTOLUENE
• Benzene,2-bromo-1,3-dichloro-4-methyl-
• 2-bromo-1, 3-dichloro-4-methylbenzene
• FT-0600932
• DTXSID40370794
• AKOS015834117
• 206559-41-3
• E89384
• DBWPADILUQENLH-UHFFFAOYSA-N
• A814775
• Benzene, 2-bromo-1,3-dichloro-4-methyl-
• MFCD00079712
• SCHEMBL2999591
• DB-011973
• 3-Bromo-2,4-dichlorotoluene

• MDL： MFCD00079712
• Inchi： 1S/C7H5BrCl2/c1-4-2-3-5(9)6(8)7(4)10/h2-3H,1H3
• InChI Key： DBWPADILUQENLH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1Cl)Cl

Computed Properties

• Exact Mass: 237.89500
• Monoisotopic Mass: 237.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.645
• Melting Point: 36-38°C
• Boiling Point: 148°C 18mm
• Flash Point: 130.2°C
• Refractive Index: 1.58
• PSA: 0.00000
• LogP: 4.06430

3-Bromo-2,4-dichlorotoluene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-Bromo-2,4-dichlorotoluene

3-Bromo-2,4-dichlorotoluene (CAS No. 206559-41-3): Properties, Applications, and Market Insights

3-Bromo-2,4-dichlorotoluene (CAS No. 206559-41-3) is a halogenated aromatic compound with significant industrial and research applications. This brominated and chlorinated toluene derivative has gained attention due to its unique chemical properties and versatility in organic synthesis. With the increasing demand for halogenated intermediates in pharmaceutical and agrochemical industries, understanding this compound's characteristics becomes crucial for researchers and manufacturers alike.

The molecular structure of 3-bromo-2,4-dichlorotoluene features a toluene backbone substituted with bromine at the 3-position and chlorine atoms at the 2- and 4-positions. This specific arrangement of halogens contributes to its electronic properties and reactivity patterns, making it valuable for various cross-coupling reactions in modern synthetic chemistry. Recent studies highlight its potential as a building block for advanced materials and specialty chemicals.

In the pharmaceutical sector, 3-bromo-2,4-dichlorotoluene derivatives have shown promise in drug discovery programs. The compound serves as a precursor for developing bioactive molecules with potential therapeutic applications. Researchers are particularly interested in its use for creating heterocyclic compounds, which form the backbone of many modern medications addressing current health challenges.

The agrochemical industry utilizes 3-bromo-2,4-dichlorotoluene in the synthesis of crop protection agents. As global food security concerns grow, the demand for efficient and environmentally friendly pesticides has increased. This compound's structural features allow for the development of next-generation agrochemicals with improved specificity and reduced environmental impact.

From a material science perspective, 3-bromo-2,4-dichlorotoluene contributes to the development of specialty polymers and functional materials. Its halogenated structure enables precise modifications of material properties, making it valuable for creating advanced coatings, electronic materials, and other high-performance applications. The compound's thermal stability and reactivity profile make it particularly suitable for these applications.

The synthesis and handling of 3-bromo-2,4-dichlorotoluene require specialized knowledge in halogen chemistry. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact. Recent advancements in green chemistry principles have influenced production methods, with researchers developing more sustainable routes to this important intermediate.

Market analysis indicates steady growth in demand for 3-bromo-2,4-dichlorotoluene, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. The compound's supply chain dynamics and price trends are closely monitored by industry participants. As regulatory frameworks evolve, manufacturers are investing in improved production technologies to meet both quality standards and environmental regulations.

Quality control for 3-bromo-2,4-dichlorotoluene involves rigorous analytical techniques including HPLC analysis, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements of end-use applications. The development of advanced analytical protocols has significantly improved the reliability of this chemical intermediate in critical applications.

Research continues to explore new applications for 3-bromo-2,4-dichlorotoluene in emerging fields such as organic electronics and catalysis. Its unique combination of bromine and chlorine substituents offers interesting possibilities for designing novel molecular architectures with tailored properties. These developments align with current trends in materials innovation and sustainable chemistry.

Storage and handling recommendations for 3-bromo-2,4-dichlorotoluene emphasize proper containment and protection from moisture. The compound's stability under various conditions has been extensively studied, providing valuable data for industrial users. Best practices in chemical management ensure safe utilization of this valuable intermediate across different applications.

The future outlook for 3-bromo-2,4-dichlorotoluene appears positive, with anticipated growth in its application sectors. Ongoing research into its reactivity patterns and derivative chemistry continues to uncover new possibilities. As industries seek more efficient and sustainable chemical solutions, this compound's role as a versatile building block is likely to expand further.